Cas no 1353965-08-8 (N-(1-Benzyl-piperidin-3-yl)-2-chloro-N-methyl-acetamide)

• Product Name: N-(1-Benzyl-piperidin-3-yl)-2-chloro-N-methyl-acetamide
• CAS No: 1353965-08-8
• MF: C₁₅H₂₁ClN₂O
• MW: 280.793042898178
• CID: 2157643
• Update Time: 2025-06-11

N-(1-Benzyl-piperidin-3-yl)-2-chloro-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-piperidin-3-yl)-2-chloro-n-methyl-acetamide
• N-(1-benzylpiperidin-3-yl)-2-chloro-N-methylacetamide
• (S)-N-(1-Benzylpiperidin-3-yl)-2-chloro-N-methylacetamide
• (R)-N-(1-Benzylpiperidin-3-yl)-2-chloro-N-methylacetamide
• AM93431
• N-(1-Benzyl-piperidin-3-yl)-2-chloro-N-methyl-acetamide

• Inchi： 1S/C15H21ClN2O/c1-17(15(19)10-16)14-8-5-9-18(12-14)11-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12H2,1H3
• InChI Key： XMKVNAYZQXIQAL-UHFFFAOYSA-N
• SMILES： ClCC(N(C)C1CN(CC2C=CC=CC=2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Topological Polar Surface Area: 23.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-(1-Benzyl-piperidin-3-yl)-2-chloro-N-methyl-acetamide

Comprehensive Overview of N-(1-Benzyl-piperidin-3-yl)-2-chloro-N-methyl-acetamide (CAS No. 1353965-08-8)

N-(1-Benzyl-piperidin-3-yl)-2-chloro-N-methyl-acetamide (CAS No. 1353965-08-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine backbone and chloroacetamide functional group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a promising candidate for targeting specific biological pathways.

The structural complexity of N-(1-Benzyl-piperidin-3-yl)-2-chloro-N-methyl-acetamide allows it to serve as a versatile intermediate in synthetic chemistry. Its benzyl-piperidine moiety is often explored for its role in modulating central nervous system (CNS) activity, while the chloro-N-methyl-acetamide group contributes to its reactivity in nucleophilic substitution reactions. These properties have led to its inclusion in high-throughput screening libraries, where it is evaluated for potential therapeutic effects.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. N-(1-Benzyl-piperidin-3-yl)-2-chloro-N-methyl-acetamide aligns with these trends, as its modular structure can be tailored to interact with specific protein targets. This adaptability has made it a subject of interest in studies related to neurodegenerative diseases, pain management, and metabolic disorders.

From a synthetic perspective, the compound's CAS No. 1353965-08-8 is frequently referenced in patents and academic publications, highlighting its relevance in modern medicinal chemistry. Its synthesis typically involves multi-step organic reactions, including amidation and alkylation processes, which are optimized for yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity and assess its suitability for further research.

Beyond its pharmaceutical potential, N-(1-Benzyl-piperidin-3-yl)-2-chloro-N-methyl-acetamide is also explored in material science, where its derivatives are investigated for their electronic and photophysical properties. The integration of heterocyclic compounds like this into functional materials underscores its interdisciplinary appeal. As the scientific community continues to uncover new applications, the compound's profile is expected to expand, solidifying its position as a valuable tool in both academic and industrial settings.

For researchers seeking detailed protocols or safety data, the compound's CAS registry number (1353965-08-8) serves as a critical identifier in chemical databases. Its inclusion in collaborative projects, such as those involving AI-driven drug discovery or cheminformatics, further demonstrates its growing importance. By leveraging cutting-edge technologies, scientists aim to unlock the full potential of N-(1-Benzyl-piperidin-3-yl)-2-chloro-N-methyl-acetamide and its analogs, paving the way for innovative solutions in healthcare and beyond.